BENGHE Methodological & Application

Check Availability & Pricing

safe handling and storage procedures for 1-
Bromo-4-isobutylbenzene

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1-Bromo-4-isobutylbenzene

Cat. No.: B1275543

Application Notes and Protocols for 1-Bromo-4-
iIsobutylbenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 1-Bromo-4-
isobutylbenzene (CAS No. 2051-99-2). Adherence to these guidelines is crucial to ensure
personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

1-Bromo-4-isobutylbenzene is a colorless to yellow liquid or crystalline solid. Its key physical
and chemical properties are summarized below.
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Property Value Reference
Molecular Formula C1oH13Br [1112]
Molecular Weight 213.11 g/mol [1][2]

Colorless to white to yellow

Appearance powder or crystals or liquid

Odor Sweet [1]
Solubility Sparingly soluble in water [1]
Storage Temperature Room Temperature

Purity 98%

Hazard Identification and Safety Precautions

1-Bromo-4-isobutylbenzene is classified as an irritant and is harmful if swallowed, inhaled, or
in contact with skin.[3]

Hazard Statement Code
Causes skin irritation H315
Causes serious eye irritation H319
May cause respiratory irritation H335

Signal Word: Warning

Pictogram: GHSO07 (Exclamation Mark)

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn when
handling 1-Bromo-4-isobutylbenzene:

o Eye Protection: Chemical safety goggles or a face shield.[3]
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» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).[3]
» Skin and Body Protection: Laboratory coat and appropriate protective clothing.[3]

o Respiratory Protection: Use in a well-ventilated area or a chemical fume hood.[3][4] If
ventilation is inadequate, a NIOSH-approved respirator should be used.

Experimental Protocols
Safe Handling Protocol

e Preparation:
o Ensure a chemical fume hood is operational.[3]
o Verify that an eyewash station and safety shower are readily accessible.[5][6]
o Assemble all necessary PPE before handling the chemical.
e Handling:
o Handle 1-Bromo-4-isobutylbenzene exclusively within a chemical fume hood.[3]
o Avoid direct contact with skin, eyes, and clothing.[4][5][6]
o Avoid inhalation of vapors or dust.[4]
o Ground all equipment to prevent static discharge.
o Keep away from heat, sparks, and open flames.[3]
o Do not eat, drink, or smoke in the handling area.[4]

o Wash hands thoroughly after handling.[3][5]

Storage Protocol

e Container:

o Store in a tightly closed, properly labeled container.[3][4]
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o A polyethylene or polypropylene container is suitable.[4]

o Storage Conditions:
o Store in a cool, dry, and well-ventilated area.[1][5]
o Keep away from incompatible materials such as oxidizing agents.[3]
o Store locked up.[4]

Emergency Procedures

First Aid Measures
Exposure Route First Aid Protocol

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek medical

attention if symptoms persist.[3][7]

Immediately remove contaminated clothing.
) Wash the affected area with copious amounts of
Skin Contact .
soap and water for at least 15 minutes. Seek

medical attention if irritation persists.[3][5]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3][5]

Do not induce vomiting. Wash out the mouth

Ingestion with water. Seek immediate medical attention.[3]

[7]

Accidental Release Measures

e Minor Spills:

o Ensure adequate ventilation and wear appropriate PPE.
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o Absorb the spill with an inert material such as sand, earth, or vermiculite.[4]
o Collect the absorbed material into a suitable, labeled container for disposal.[4]
o Clean the spill area thoroughly.
e Major Spills:
o Evacuate the area and prevent entry of unnecessary personnel.
o Alert the appropriate emergency response team.
o Contain the spill to prevent it from entering drains or waterways.[3][4]

o Follow the cleanup procedures for a minor spill, taking additional precautions as
necessary.

Firefighting Measures

o Suitable Extinguishing Media: Use dry powder or carbon dioxide extinguishers.[3]
e Unsuitable Extinguishing Media: Information not available.

o Specific Hazards: May emit corrosive fumes upon combustion.[4] Hazardous combustion
products include carbon monoxide and hydrogen bromide.[3]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3][5]

Logical Workflow for Safe Handling and Storage
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Caption: Workflow for the safe handling and storage of 1-Bromo-4-isobutylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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